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Compound of Interest

Compound Name: 5-Bromogramine

Cat. No.: B1265452

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide to the personal protective equipment (PPE), operational procedures, and
disposal plans for 5-Bromogramine.

Chemical Identifier and Hazard Information:

Identifier Value

CAS Number 830-93-3

Molecular Formula C11H13BrN2
Appearance White to off-white powder
Storage Temperature -20°C

Hazard Classifications:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)

Eye Irritation (Category 2)

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system
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Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
Signal Word: Warning

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling 5-Bromogramine to ensure the
appropriate level of protection. The following table summarizes the recommended PPE.
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Personal Protective o ]
Body Part _ Specifications and Rationale
Equipment

To prevent inhalation of the
powder, which can cause
respiratory irritation. For
operations with a higher

) NIOSH-approved N95 dust ] o

Respiratory ) potential for aerosolization, a
mask or higher ) )

higher level of respiratory
protection, such as a powered
air-purifying respirator (PAPR),

should be considered.

To protect against dust

Safety glasses with side particles and potential
Eyes and Face shields or chemical safety splashes. A face shield may be
goggles necessary for procedures with

a higher risk of splashing.

Provides protection against
incidental contact. For
prolonged contact or when

handling solutions, consider

Hands Nitrile gloves ) ) )
double-gloving or using thicker,
chemical-resistant gloves.
Always inspect gloves for tears
or punctures before use.

To protect skin and personal

Body Laboratory coat

clothing from contamination.

Operational Plan: Step-by-Step Guidance

1. Engineering Controls:
» Always handle 5-Bromogramine in a well-ventilated area.

» A certified chemical fume hood is the preferred engineering control for weighing and
transferring the solid compound to minimize inhalation exposure.[1][2]
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2. Handling Procedures:

» Before handling, ensure all necessary PPE is donned correctly.

o Designate a specific area for handling 5-Bromogramine to prevent cross-contamination.|[3]
* When weighing, use a balance inside a fume hood or a ventilated balance enclosure.[1]

e Avoid creating dust. Use a spatula to carefully transfer the powder. Do not pour the powder
directly from the container if possible.[2]

» Keep the container of 5-Bromogramine tightly closed when not in use.[2]

3. First Aid Measures:
Exposure Route First Aid Procedure
) Move the person to fresh air. If breathing is
Inhalation

difficult, give oxygen. Seek medical attention.

Immediately wash the affected area with soap
) and plenty of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ) )
unconscious person. Seek immediate medical

attention.

Disposal Plan

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1265452?utm_src=pdf-body
https://www.safety.duke.edu/sites/default/files/GuidelinesToxicPowders.docx
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-9-particularly-hazardous-3
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/product/b1265452?utm_src=pdf-body
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/08/WeighingHazardousPowder.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Proper disposal of 5-Bromogramine and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

e 5-Bromogramine is a brominated organic compound and should be disposed of as
halogenated organic waste.

» Establish a designated, clearly labeled waste container for "Halogenated Organic Waste."
2. Disposal of Unused Product:

e Unused 5-Bromogramine should be disposed of in its original container or a compatible,
sealed container, clearly labeled with the chemical name and hazard information.

o Consult your institution's environmental health and safety (EHS) office for specific guidelines
on chemical waste disposal.

3. Disposal of Contaminated Materials:

» All materials that have come into contact with 5-Bromogramine, such as gloves, weigh
boats, and paper towels, should be considered contaminated.

e Place all contaminated disposable materials into the designated "Halogenated Organic
Waste" container.

4. Spill Cleanup:
 In the event of a small spill, carefully sweep up the solid material, avoiding dust generation.

» Place the spilled material and cleanup supplies into a sealed, labeled container for disposal
as halogenated organic waste.

o For larger spills, evacuate the area and contact your institution's EHS or emergency
response team.

Safe Handling and Disposal Workflow
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Safe Handling and Disposal of 5-Bromogramine

Preparation

Risk Assessment
Select PPE
Prepare Work Area

roceed when ready

Hangling

[Weighing in Fume HOO(D

Secure Container

Post-experiment

Disgosal

Segregate Waste

Gispose of Contaminated Materialsj
[Dispose of Unused Produc)

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromogramine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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5-Bromogramine]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-5-bromogramine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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